Cas no 1311279-36-3 (1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone)

• Product Name: 1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone
• CAS No: 1311279-36-3
• MF: C₁₆H₁₅F₃N₂O
• MW: 308.298314332962
• MDL: MFCD19981357
• CID: 4693732
• Update Time: 2025-09-28

1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone
• 1-[3-(6-Dimethylamino-4-trifluoromethylpyridin-2-yl)phenyl]ethanone

• MDL： MFCD19981357
• Inchi： 1S/C16H15F3N2O/c1-10(22)11-5-4-6-12(7-11)14-8-13(16(17,18)19)9-15(20-14)21(2)3/h4-9H,1-3H3
• InChI Key： OUDFUFBKDFPSEP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)C1C=CC=C(C(C)=O)C=1)N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Topological Polar Surface Area: 33.2

Additional information on 1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone

1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone (CAS No. 1311279-36-3): A Comprehensive Overview

1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone (CAS No. 1311279-36-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMATP, is characterized by its unique structural features, including a dimethylamino group and a trifluoromethyl substituent, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of DMATP is composed of a phenyl ring substituted with an ethanone moiety and a 6-dimethylamino-4-trifluoromethyl-pyridin-2-yl group. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for understanding the compound's behavior in various biological systems and its potential as a drug candidate.

Recent studies have focused on the pharmacological properties of DMATP. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, DMATP has been shown to exhibit potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation, differentiation, and apoptosis. This makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, DMATP has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that DMATP can effectively reduce the production of pro-inflammatory cytokines and chemokines in vitro and in vivo. This suggests that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and multiple sclerosis.

The safety profile of DMATP is another critical aspect of its evaluation. Toxicological studies have shown that it exhibits low toxicity at therapeutic concentrations, making it a viable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects.

Clinical trials are currently underway to assess the efficacy and safety of DMATP in human subjects. Preliminary results from phase I trials have been promising, with the compound demonstrating good tolerability and pharmacokinetic properties. These findings provide a strong foundation for advancing to phase II trials, where the therapeutic benefits of DMATP will be further evaluated in larger patient populations.

The development of DMATP as a therapeutic agent is part of a broader trend in medicinal chemistry towards the design and synthesis of small molecules with high specificity and potency. Advances in computational methods and high-throughput screening technologies have facilitated the identification of novel compounds like DMATP, which can be optimized for their pharmacological properties through iterative chemical modifications.

In conclusion, 1-[3-(6-Dimethylamino-4-trifluoromethyl-pyridin-2-yl)-phenyl]-ethanone (CAS No. 1311279-36-3), or DMATP, represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in the treatment of various diseases in the future.